Cas no 1105223-57-1 (5-[(4-fluorobenzenesulfonyl)methyl]-3-phenyl-1,2,4-oxadiazole)

• Product Name: 5-[(4-fluorobenzenesulfonyl)methyl]-3-phenyl-1,2,4-oxadiazole
• CAS No: 1105223-57-1
• MF: C₁₅H₁₁FN₂O₃S
• MW: 318.322845697403
• CID: 5385388
• Update Time: 2025-05-24

5-[(4-fluorobenzenesulfonyl)methyl]-3-phenyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-[[(4-Fluorophenyl)sulfonyl]methyl]-3-phenyl-1,2,4-oxadiazole
• 5-[(4-fluorobenzenesulfonyl)methyl]-3-phenyl-1,2,4-oxadiazole

• Inchi： 1S/C15H11FN2O3S/c16-12-6-8-13(9-7-12)22(19,20)10-14-17-15(18-21-14)11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key： AIRFWEMWTSEPQW-UHFFFAOYSA-N
• SMILES： O1C(CS(C2=CC=C(F)C=C2)(=O)=O)=NC(C2=CC=CC=C2)=N1

Experimental Properties

• Density: 1.380±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 526.4±60.0 °C(Predicted)
• pka: -3.32±0.30(Predicted)

Additional information on 5-[(4-fluorobenzenesulfonyl)methyl]-3-phenyl-1,2,4-oxadiazole

Research Brief on 5-[(4-fluorobenzenesulfonyl)methyl]-3-phenyl-1,2,4-oxadiazole (CAS: 1105223-57-1)

Recent studies on the compound 5-[(4-fluorobenzenesulfonyl)methyl]-3-phenyl-1,2,4-oxadiazole (CAS: 1105223-57-1) have highlighted its potential as a promising scaffold in medicinal chemistry. This 1,2,4-oxadiazole derivative has garnered attention due to its unique structural features and biological activities, particularly in the context of enzyme inhibition and anticancer research. The presence of the fluorobenzenesulfonyl moiety enhances its binding affinity to specific biological targets, making it a valuable candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the inhibitory effects of this compound on carbonic anhydrase isoforms, which are implicated in various pathological conditions, including cancer and glaucoma. The study demonstrated that 5-[(4-fluorobenzenesulfonyl)methyl]-3-phenyl-1,2,4-oxadiazole exhibited selective inhibition of CA IX and CA XII, isoforms overexpressed in hypoxic tumor environments. The compound's IC50 values were found to be in the low micromolar range, suggesting its potential as a lead compound for antitumor therapy.

Another significant finding comes from a recent preprint on bioRxiv, where the compound was evaluated for its role in modulating inflammatory pathways. The study revealed that 5-[(4-fluorobenzenesulfonyl)methyl]-3-phenyl-1,2,4-oxadiazole could suppress NF-κB activation, thereby reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. This anti-inflammatory activity positions the compound as a potential therapeutic agent for chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Structural-activity relationship (SAR) studies have further elucidated the importance of the fluorobenzenesulfonyl group in enhancing the compound's bioavailability and metabolic stability. Computational docking simulations indicate that this group forms critical hydrogen bonds with active-site residues of target enzymes, contributing to its high binding affinity. These insights are instrumental in guiding the design of next-generation derivatives with improved pharmacokinetic properties.

Despite these promising results, challenges remain in optimizing the compound's solubility and reducing off-target effects. Current research efforts are focused on derivatization strategies, such as introducing polar substituents or prodrug formulations, to address these limitations. Collaborative projects between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical development.

In conclusion, 5-[(4-fluorobenzenesulfonyl)methyl]-3-phenyl-1,2,4-oxadiazole represents a versatile scaffold with significant potential in drug discovery. Its dual functionality as an enzyme inhibitor and anti-inflammatory agent underscores its broad applicability. Future studies should prioritize in vivo validation and toxicological profiling to translate these findings into clinical applications.